Cas no 2137623-77-7 (3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid)

• Product Name: 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid
• CAS No: 2137623-77-7
• MF: C₁₆H₁₀O₅
• MW: 282.247604846954
• CID: 5268563
• Update Time: 2025-06-09

3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-carboxyphenyl)-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 3-(4-carboxyphenyl)-
• 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C16H10O5/c17-15(18)10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)21-14(13)16(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： GFZBMJGCCYAXKV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=CC(C(=O)O)=CC=2)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 3.3
• Topological Polar Surface Area: 87.7

Additional information on 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid

3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic Acid (CAS No. 2137623-77-7): A Comprehensive Overview

3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid (CAS No. 2137623-77-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzofurans, which are known for their diverse biological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid is characterized by a benzofuran core linked to a carboxyphenyl group. The presence of these functional groups imparts the molecule with a high degree of chemical reactivity and versatility, making it an attractive candidate for various chemical and biological applications. Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and development, particularly in the context of their ability to modulate key biological pathways.

In terms of synthesis, 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of 4-carboxybenzaldehyde with 2-furoic acid followed by cyclization and oxidation steps. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The biological activities of 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid have been extensively studied in recent years. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid has also demonstrated significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases including cardiovascular disease and neurodegenerative disorders. Studies using cell-based assays have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

In the realm of cancer research, 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid have also been investigated to assess its suitability for drug development. Studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for developing an effective therapeutic agent.

In conclusion, 3-(4-Carboxyphenyl)-1-benzofuran-2-carboxylic acid (CAS No. 2137623-77-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.